Cas no 162276-99-5 (2-(3-Chloro-phenoxy)-thiazole-4-carboxylic acid)

• Product Name: 2-(3-Chloro-phenoxy)-thiazole-4-carboxylic acid
• CAS No: 162276-99-5
• MF: C₁₀H₆ClNO₃S
• MW: 255.677540302277
• MDL: MFCD19981412
• CID: 4702512
• Update Time: 2025-06-07

2-(3-Chloro-phenoxy)-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-phenoxy)-thiazole-4-carboxylic acid
• 2-(3-chlorophenoxy)thiazole-4-carboxylic acid
• RDNLPXILTRITCT-UHFFFAOYSA-N

• MDL： MFCD19981412
• Inchi： 1S/C10H6ClNO3S/c11-6-2-1-3-7(4-6)15-10-12-8(5-16-10)9(13)14/h1-5H,(H,13,14)
• InChI Key： RDNLPXILTRITCT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC1=NC(C(=O)O)=CS1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Topological Polar Surface Area: 87.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(3-Chloro-phenoxy)-thiazole-4-carboxylic acid

Professional Introduction to 2-(3-Chloro-phenoxy)-thiazole-4-carboxylic Acid (CAS No: 162276-99-5)

2-(3-Chloro-phenoxy)-thiazole-4-carboxylic acid, identified by its CAS number 162276-99-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities. The structural features of 2-(3-Chloro-phenoxy)-thiazole-4-carboxylic acid, particularly the presence of a chloro-substituted phenoxy group and a carboxylic acid moiety, contribute to its unique chemical properties and potential applications in drug development.

The synthesis of 2-(3-Chloro-phenoxy)-thiazole-4-carboxylic acid involves multi-step organic reactions, typically starting from readily available precursors. The process often includes chlorination, coupling reactions, and cyclization steps to construct the thiazole core. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. These methodologies often leverage transition metal catalysis and green chemistry principles to minimize waste and energy consumption.

Recent research has highlighted the pharmacological potential of thiazole derivatives, including 2-(3-Chloro-phenoxy)-thiazole-4-carboxylic acid. Studies have demonstrated that this compound exhibits promising biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. The chloro-substituted phenoxy group is particularly noteworthy, as it can enhance binding affinity to biological targets. Furthermore, the carboxylic acid functionality allows for further derivatization, enabling the development of more complex and potent drug molecules.

In the realm of medicinal chemistry, 2-(3-Chloro-phenoxy)-thiazole-4-carboxylic acid has been investigated for its role in modulating various signaling pathways. For instance, it has shown potential in inhibiting kinases and other enzymes involved in cancer progression. Additionally, its anti-inflammatory effects have been attributed to its ability to interact with cytokine receptors and modulate immune responses. These findings underscore the compound's therapeutic relevance and highlight its potential as a lead molecule for drug discovery.

The structural versatility of 2-(3-Chloro-phenoxy)-thiazole-4-carboxylic acid also makes it a valuable scaffold for designing novel therapeutic agents. By incorporating different substituents or functional groups, researchers can fine-tune its pharmacological properties to target specific diseases more effectively. Computational modeling and high-throughput screening techniques have been instrumental in identifying promising derivatives with enhanced efficacy and reduced side effects.

Industrial applications of 2-(3-Chloro-phenoxy)-thiazole-4-carboxylic acid are also emerging. Beyond pharmaceuticals, this compound finds utility in agrochemicals due to its bioactivity against certain pests and pathogens. Its ability to disrupt metabolic pathways in microorganisms makes it a candidate for developing new crop protection agents. Moreover, ongoing research explores its potential in material science, where thiazole derivatives contribute to the development of advanced polymers and coatings with unique properties.

The regulatory landscape for compounds like 2-(3-Chloro-phenoxy)-thiazole-4-carboxylic acid is governed by stringent guidelines to ensure safety and efficacy. Manufacturers must adhere to Good Manufacturing Practices (GMP) and undergo rigorous testing before commercialization. Collaborative efforts between academia and industry are essential to streamline the drug development process while maintaining high standards of quality control.

Future directions in the study of 2-(3-Chloro-phenoxy)-thiazole-4-carboxylic acid include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level can provide insights into its therapeutic benefits and limitations. Additionally, investigating its pharmacokinetic properties will help optimize dosing regimens and improve patient outcomes.

The global market for thiazole derivatives is expanding rapidly, driven by increasing demand for novel drugs across various therapeutic areas. Companies investing in research and development are keen on leveraging compounds like 2-(3-Chloro-phenoxy)-thiazole-4-carboxylic acid to meet this demand. Strategic partnerships between biotech firms and pharmaceutical giants are fostering innovation and accelerating the translation of laboratory discoveries into market-ready products.

In conclusion, 2-(3-Chloro-phenoxy)-thiazole-4-carboxylic acid (CAS No: 162276-99-5) represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and demonstrated biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic potentials, this compound is poised to play a significant role in addressing global health challenges.